Cas no 101012-97-9 (Tridecanamine, N-tridecyl-, branched and linear)

• Product Name: Tridecanamine, N-tridecyl-, branched and linear
• CAS No: 101012-97-9
• MF: C₂₆H₅₅N
• MW: 381.721608400345
• CID: 91214
• PubChem ID: 22200
• Update Time: 2025-05-21

Tridecanamine, N-tridecyl-, branched and linear Chemical and Physical Properties

Names and Identifiers

• Tridecanamine, N-tridecyl-, branched and linear
• Ditridecyl amine
• Ditridecylamine Mixture of Isomers
• FENTAMINE SA-DTDA
• N-Tridecyl-1-tridecylamine
• N-Tridecyltridecan-1-amine
• MFCD00026595
• AKOS015915173
• Q26840868
• N-Tridecyl-1-tridecanamine #
• 5910-75-8
• Bis(tridecyl)amine
• N-Tridecyl-tridecanamine (mixtures of isomeres)
• Di(tridecyl)amine
• Di-n-tridecylamine
• BRN 1783160
• 1-Tridecanamine, N-tridecyl-
• NS00004350
• DITRIDECYLAMINE
• NSC-157590
• ditridecylamin
• 101012-97-9
• A800313
• EINECS 227-624-8
• NSC157590
• F81297
• WLN: 13M13
• NSC 157590
• N-Tridecyl-1-tridecanamine
• DTXSID4064056
• LS-15170
• HOE-F 2562
• FT-0655518
• SCHEMBL186134
• Dintridecylamine
• NTridecyltridecan1amine
• DTXCID3042550
• HOEF 2562
• tridecane, 1-tridecylamino-
• 4-04-00-00810 (Beilstein Handbook Reference)
• 1Tridecanamine, Ntridecyl

• Inchi： 1S/C26H55N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-26-24-22-20-18-16-14-12-10-8-6-4-2/h27H,3-26H2,1-2H3
• InChI Key： PZFYOFFTIYJCEW-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 381.43300
• Monoisotopic Mass: 381.433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 24
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 12

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 0.836 (20 °C)
• Melting Point: -45 deg C
• Boiling Point: 220 - 240 deg C @10mbar
• Flash Point: 138 deg C ( 280.40 deg F)
• Refractive Index: 1.453
• PSA: 12.03000
• LogP: 9.58890

Tridecanamine, N-tridecyl-, branched and linear Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Tridecanamine, N-tridecyl-, branched and linear

Introduction to Tridecanamine, N-tridecyl-, branched and linear (CAS No. 101012-97-9)

Tridecanamine, N-tridecyl-, branched and linear, is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural properties and versatile applications. This compound, identified by the CAS number 101012-97-9, is a derivative of tridecanamine, featuring both branched and linear configurations. These structural variations contribute to its distinct chemical behavior and make it a valuable component in various industrial and scientific applications.

The chemical structure of Tridecanamine, N-tridecyl-, branched and linear, consists of a long aliphatic chain with amine functional groups. The presence of both branched and linear forms enhances its reactivity and compatibility with a wide range of substrates. This compound is particularly noted for its role in the synthesis of surfactants, lubricants, and corrosion inhibitors. Its ability to form stable complexes with other molecules makes it an excellent candidate for use in drug delivery systems and polymer modifications.

In recent years, the pharmaceutical industry has shown increasing interest in Tridecanamine, N-tridecyl-, branched and linear, due to its potential applications in the development of novel therapeutic agents. Research has demonstrated that this compound can act as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory and antimicrobial properties. The unique structural features of this compound allow it to interact with biological targets in a highly specific manner, which is crucial for the design of effective drugs.

One of the most promising areas of research involving Tridecanamine, N-tridecyl-, branched and linear, is its use in drug formulation. Studies have shown that this compound can enhance the solubility and bioavailability of poorly water-soluble drugs. By incorporating Tridecanamine into drug formulations, researchers aim to improve the efficacy of treatments for diseases such as cancer and neurodegenerative disorders. The ability of this compound to form micelles and nanoparticles further expands its potential in drug delivery systems.

The industrial applications of Tridecanamine, N-tridecyl-, branched and linear, are equally diverse. In the field of materials science, this compound is utilized as an additive to improve the performance of polymers and coatings. Its compatibility with various polymer matrices allows for the creation of materials with enhanced durability and functionality. Additionally, Tridecanamine is employed in the production of specialty chemicals used in detergents, emulsifiers, and other industrial processes.

The environmental impact of using Tridecanamine, N-tridecyl-, branched and linear, is another area of concern. While this compound is generally considered safe when used properly, researchers are exploring ways to minimize its environmental footprint. Efforts are being made to develop more sustainable synthetic routes that reduce waste and energy consumption. Furthermore, studies are ongoing to assess the biodegradability of different configurations of Tridecanamine to ensure that it does not pose long-term environmental risks.

Advances in computational chemistry have also contributed to a deeper understanding of Tridecanamine, N-tridecyl-, branched and linear. Molecular modeling techniques allow researchers to predict the behavior of this compound in various environments with high accuracy. These predictions are invaluable for designing experiments and optimizing processes involving Tridecanamine. By leveraging computational tools, scientists can accelerate the development of new applications for this versatile compound.

The future prospects for Tridecanamine, N-tridecyl-, branched and linear, are bright given its wide range of applications across multiple industries. As research continues to uncover new uses for this compound, its importance in chemical and pharmaceutical innovation will only grow. The combination of its unique structural properties with its versatility makes Tridecanamine a cornerstone in modern chemical research.